molecular formula C11H7NO3 B8673100 4H-Furo[3,2-b]indole-2-carboxylic acid

4H-Furo[3,2-b]indole-2-carboxylic acid

Cat. No.: B8673100
M. Wt: 201.18 g/mol
InChI Key: NKGUHSIMKXPTGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-Furo[3,2-b]indole-2-carboxylic acid is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7NO3

Molecular Weight

201.18 g/mol

IUPAC Name

4H-furo[3,2-b]indole-2-carboxylic acid

InChI

InChI=1S/C11H7NO3/c13-11(14)9-5-8-10(15-9)6-3-1-2-4-7(6)12-8/h1-5,12H,(H,13,14)

InChI Key

NKGUHSIMKXPTGH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(N2)C=C(O3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To ethyl furo[3,2-b]indole-2-carboxylate (10 g), 10% aqueous sodium hydroxide solution (100 ml) was added, then the mixture was stirred for an hour at 60° C. The resulting solution was acidified with hydrochloric acid, and the precipitate formed was collected by filtration to give furo[3,2-b]indole-2-carboxylic acid (8.5 g). To furo[3,2-b]-indole-2-carboxylic acid (8.5 g), thionyl chloride (40 ml) and benzene (50 ml) were added, the resulting solution was refluxed for 5 hours, and the excess amounts of thionyl chloride and the benzene were evaporated to give furo[3,2-b]indole-2-carbonyl chloride (7.1 g).
Name
ethyl furo[3,2-b]indole-2-carboxylate
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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